Cas no 18082-15-0 (2H-Pyran-2-dodecanoic acid, 6-(17,19-dimethylheneicosyl)tetrahydro-, methyl ester)

• Product Name: 2H-Pyran-2-dodecanoic acid, 6-(17,19-dimethylheneicosyl)tetrahydro-, methyl ester
• CAS No: 18082-15-0
• MF: C₄₁H₈₀O₃
• MW: 621.072113990784
• CID: 2659072
• Update Time: 2023-08-06

2H-Pyran-2-dodecanoic acid, 6-(17,19-dimethylheneicosyl)tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(17,19-Dimethylhenicosyl)tetrahydro-2H-pyran-2-dodecanoic acid methyl ester
• CLUMIZPDMRSNBW-UHFFFAOYSA-N
• 2H-Pyran-2-dodecanoic acid, 6-(17,19-dimethylheneicosyl)tetrahydro-, methyl ester

• Inchi： 1S/C41H80O3/c1-5-37(2)36-38(3)30-25-21-17-13-10-8-6-7-9-11-14-18-22-26-31-39-33-29-34-40(44-39)32-27-23-19-15-12-16-20-24-28-35-41(42)43-4/h37-40H,5-36H2,1-4H3
• InChI Key： CLUMIZPDMRSNBW-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCCCC(=O)OC)CCCC1CCCCCCCCCCCCCCCCC(C)CC(C)CC

Computed Properties

• Exact Mass: 620.611
• Monoisotopic Mass: 620.611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5